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Compound of Interest

Compound Name:
5-Bromo-2-

(trifluoromethoxy)anisole

Cat. No.: B1277887 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for 5-
Bromo-2-(trifluoromethoxy)anisole (CAS No. 672948-65-1). The information is compiled for

use by professionals in research and development who require a detailed understanding of the

compound's properties and safety considerations.

Chemical and Physical Properties
5-Bromo-2-(trifluoromethoxy)anisole is a substituted anisole derivative. While a

comprehensive Safety Data Sheet (SDS) with complete physical and chemical data is not

publicly available, the following information has been compiled from various chemical supplier

databases.
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Property Value Source

Molecular Formula C₈H₆BrF₃O₂ --INVALID-LINK--

Molecular Weight 271.03 g/mol --INVALID-LINK--

IUPAC Name
4-bromo-2-methoxy-1-

(trifluoromethoxy)benzene
--INVALID-LINK--

CAS Number 672948-65-1 --INVALID-LINK--

Physical Form Liquid --INVALID-LINK--

Purity Typically ≥97% --INVALID-LINK--

Boiling Point Data not available -

Melting Point Data not available -

Density Data not available -

Flash Point Data not available -

Safety and Hazard Information
Based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS),

5-Bromo-2-(trifluoromethoxy)anisole is classified with the following hazards.

Hazard Classification GHS Code Description

Acute Toxicity, Oral H302 Harmful if swallowed.[1]

Skin Corrosion/Irritation H315 Causes skin irritation.[1]

Serious Eye Damage/Eye

Irritation
H319

Causes serious eye irritation.

[1]

Specific Target Organ Toxicity,

Single Exposure
H335

May cause respiratory

irritation.[1]

Signal Word: Warning[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1277887?utm_src=pdf-body
https://chemdmart.com/public/assets/images/productDoc/3-bromoanisole-msds.pdf
https://chemdmart.com/public/assets/images/productDoc/3-bromoanisole-msds.pdf
https://chemdmart.com/public/assets/images/productDoc/3-bromoanisole-msds.pdf
https://chemdmart.com/public/assets/images/productDoc/3-bromoanisole-msds.pdf
https://chemdmart.com/public/assets/images/productDoc/3-bromoanisole-msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277887?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


GHS Pictogram:[1]

GHS07: Exclamation Mark

Precautionary Statements:[1] A comprehensive list of precautionary statements includes P261,

P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P330,

P332+P313, P337+P313, P362, P403+P233, P405, and P501. These statements provide

guidance on prevention, response, storage, and disposal of the chemical.

Toxicological Data
Specific toxicological data such as LD50 (median lethal dose) and LC50 (median lethal

concentration) for 5-Bromo-2-(trifluoromethoxy)anisole are not readily available in the public

domain. The GHS classification of "Acute Toxicity, Oral (Category 4)" indicates a potential for

harm if ingested.

Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis or specific handling of 5-
Bromo-2-(trifluoromethoxy)anisole are not widely published. Standard laboratory procedures

for handling halogenated and trifluoromethyl-substituted aromatic compounds should be

followed. This includes working in a well-ventilated fume hood, using appropriate personal

protective equipment, and avoiding inhalation, ingestion, and skin contact.

Handling and Storage
Aspect Recommendation

Storage
Store in a tightly sealed container in a dry, well-

ventilated place at room temperature.[1]

Handling

Avoid contact with skin, eyes, and clothing. Do

not breathe vapors or mist. Use only in a

chemical fume hood. Wash hands thoroughly

after handling.

Personal Protective Equipment (PPE)
Wear protective gloves, a lab coat, and safety

glasses with side shields or goggles.
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Visualized Safety Workflow
The following diagram illustrates a logical workflow for the safe handling of 5-Bromo-2-
(trifluoromethoxy)anisole in a laboratory setting.
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Caption: A generalized workflow for the safe handling of 5-Bromo-2-
(trifluoromethoxy)anisole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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